N-[4-(6-nitro-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(6-nitro-2-oxochromen-3-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H9N3O5S/c1-7(18)15-14-16-11(6-23-14)10-5-8-4-9(17(20)21)2-3-12(8)22-13(10)19/h2-6H,1H3,(H,15,16,18)
• InChI Key: GWPHKKSRDAQMDR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O
• Molecular Formula: C14H9N3O5S
• Molecular Weight: 331.31 g/mol

Description

“N-[4-(6-nitro-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetamide” is a chemical compound with a complex structure. It contains a coumarin ring (2H-chromen-3-yl) and a thiazol-2-yl group. The compound has been studied for its potential biological activities.

Synthesis Analysis

The compound has been synthesized from 6-nitro-4-methyl coumarinyl chloroacetate and 2-amino thiazines. The structure of the final compounds was confirmed via spectroscopic techniques (IR, 1H NMR, 13C NMR, Mass) and characterization of physical properties.

Molecular Structure Analysis

The molecular structure of the compound is complex, with a coumarin ring and a thiazol-2-yl group. The structure has been analyzed using various spectroscopic techniques, including IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

The compound has been involved in reactions for the synthesis of new compounds. The reactions have been analyzed using various techniques, including spectroscopy.

Physical And Chemical Properties Analysis

The compound has a melting point of 220-222°C. Its IR spectrum shows a strong, sharp peak at 1714 cm-1, corresponding to the -CO of the coumarin ring. The 1H-NMR and 13C-NMR spectra provide further information about the compound’s structure.

Future Directions

The compound and its derivatives have potential for further study due to their biological activities. Future research could explore these activities in more detail and investigate potential applications in medicine or other fields.